Cas no 2091360-03-9 (6-(2,4-Dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine)

• Product Name: 6-(2,4-Dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine
• CAS No: 2091360-03-9
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• CID: 5722894
• PubChem ID: 122238924
• Update Time: 2025-06-08

6-(2,4-Dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• F1967-6887
• 2091360-03-9
• AKOS040811876
• 6-(2,4-dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine
• 4-Pyrimidinamine, 6-(2,4-dimethyl-5-thiazolyl)-
• 6-(2,4-Dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine

• Inchi： 1S/C9H10N4S/c1-5-9(14-6(2)13-5)7-3-8(10)12-4-11-7/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key： NBQZWXIVMOCACP-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C1C=C(N)N=CN=1

Computed Properties

• Exact Mass: 206.06261751g/mol
• Monoisotopic Mass: 206.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 411.5±45.0 °C(Predicted)
• pka: 3.72±0.10(Predicted)

Additional information on 6-(2,4-Dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine

Recent Advances in the Study of 6-(2,4-Dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine (CAS: 2091360-03-9)

In recent years, the compound 6-(2,4-Dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine (CAS: 2091360-03-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique thiazole-pyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

A recent study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 6-(2,4-Dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine on protein kinases involved in cancer cell proliferation. The study demonstrated that this compound exhibits selective inhibition against specific kinase targets, such as EGFR and HER2, with IC50 values in the nanomolar range. Molecular docking simulations revealed that the compound binds to the ATP-binding pocket of these kinases, thereby disrupting their catalytic activity. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Another significant advancement comes from a collaborative research effort between academic and industrial laboratories, which explored the antimicrobial properties of 6-(2,4-Dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine. The study, published in Antimicrobial Agents and Chemotherapy, reported that the compound exhibits broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. Mechanistic studies indicated that the compound interferes with bacterial DNA gyrase, a critical enzyme for DNA replication. This dual functionality—targeting both eukaryotic and prokaryotic systems—highlights its versatility as a therapeutic agent.

In addition to its biological activities, recent synthetic chemistry efforts have focused on improving the scalability and yield of 6-(2,4-Dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine production. A paper in Organic Process Research & Development detailed a novel catalytic method for its synthesis, which reduces the reliance on hazardous reagents and minimizes waste generation. This green chemistry approach not only enhances the compound's accessibility for further research but also aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 6-(2,4-Dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine. Pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, which are currently being addressed through structural modifications and formulation strategies. Ongoing research aims to optimize these properties while retaining the compound's therapeutic efficacy.

In conclusion, 6-(2,4-Dimethyl-1,3-thiazol-5-yl)pyrimidin-4-amine (CAS: 2091360-03-9) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities, coupled with advances in synthetic methodologies, position it as a valuable candidate for further investigation. Future studies will likely focus on its clinical potential, either as a standalone therapeutic or as part of combination therapies, paving the way for innovative treatments in oncology and infectious diseases.